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Compound of Interest

Compound Name:
2-Methoxy-3-octadecoxypropan-1-

ol

Cat. No.: B054414 Get Quote

Essential Safety and Handling Guide for 2-Methoxy-
3-octadecoxypropan-1-ol
Disclaimer: A specific Safety Data Sheet (SDS) for 2-Methoxy-3-octadecoxypropan-1-ol
(CAS No. 83167-59-3) was not readily available. The following guidance is based on general

principles of laboratory safety for handling chemicals with unknown toxicological properties and

by inferring potential hazards from structurally similar compounds. It is imperative to handle this

compound with a high degree of caution.

Hazard Assessment and Personal Protective Equipment
(PPE)
Given the lack of specific toxicity data, 2-Methoxy-3-octadecoxypropan-1-ol should be

treated as a potentially hazardous substance. The presence of an ether and an alcohol

functional group suggests that it may cause skin and eye irritation. Although the long

hydrocarbon chain likely reduces its volatility compared to smaller alcohol and ether molecules,

appropriate precautions should still be taken to avoid inhalation of any aerosols or mists.

Table 1: Recommended Personal Protective Equipment and Engineering Controls
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Control Specification Standard

Engineering Controls

Work should be conducted in a

well-ventilated area. A

chemical fume hood is strongly

recommended for all handling

procedures.

-

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles are mandatory.

Conforms to EN166 (EU) or

NIOSH (US) approved

standards.

Skin Protection

Chemically resistant gloves

(e.g., nitrile or neoprene) must

be worn. Inspect gloves for

any signs of degradation or

puncture before use. A

laboratory coat should be worn

at all times.

-

Respiratory Protection

If there is a potential for

generating aerosols or mists

and work cannot be conducted

in a fume hood, a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors should be

used.

NIOSH (US) or CEN (EU)

approved.

Operational Plan: Step-by-Step Handling Procedures
A systematic approach is crucial to minimize exposure and ensure a safe working environment.

Preparation and Precautionary Measures:

Familiarization: Before beginning any work, ensure you have read and understood this safety

guide.
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Emergency Equipment: Locate the nearest eyewash station and safety shower and confirm

they are operational.

Fume Hood: Verify that the chemical fume hood is functioning correctly.

PPE Inspection: Inspect all personal protective equipment for any damage or defects before

use.

Handling the Chemical:

Containment: Conduct all weighing and transferring of the chemical within a chemical fume

hood to minimize the risk of inhalation and contamination.

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.

Good Laboratory Practices: Do not eat, drink, or smoke in the laboratory. Wash hands

thoroughly with soap and water after handling the chemical, even if gloves were worn.

Container Management: Keep the container tightly sealed when not in use to prevent

contamination.

In Case of Exposure or Spill:

Inhalation: Move the affected individual to an area with fresh air. If breathing is difficult, seek

immediate medical attention.

Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

Remove any contaminated clothing. If irritation develops or persists, seek medical attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Spill: In the event of a spill, evacuate the immediate area. Wear appropriate PPE, including

respiratory protection, and contain the spill using an inert absorbent material (e.g., sand,
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vermiculite). Collect the absorbed material into a sealed, labeled container for hazardous

waste disposal.

Disposal Plan
All waste materials contaminated with 2-Methoxy-3-octadecoxypropan-1-ol must be treated

as hazardous waste.

Chemical Waste: Collect any unused chemical and chemical-contaminated materials in a

clearly labeled, sealed, and appropriate hazardous waste container.

Contaminated PPE: Dispose of used gloves and other contaminated disposable PPE as

hazardous waste.

Disposal Method: Arrange for the disposal of all hazardous waste through a licensed

professional waste disposal service. Do not dispose of this chemical down the drain or in

regular trash.

Visual Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of 2-Methoxy-3-
octadecoxypropan-1-ol in a laboratory setting.
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Caption: Workflow for the safe handling of 2-Methoxy-3-octadecoxypropan-1-ol.
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To cite this document: BenchChem. [Personal protective equipment for handling 2-Methoxy-
3-octadecoxypropan-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054414#personal-protective-equipment-for-handling-
2-methoxy-3-octadecoxypropan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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